2,2-Dimethyl-4-(naphthalen-1-yl)-7-[(oxiran-2-yl)methoxy]-2H-1-benzopyran

• CAS No.: 62071-66-3
• Molecular Formula: C24H22O3
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 2,2-dimethyl-4-naphthalen-1-yl-7-(oxiran-2-ylmethoxy)chromene
• InChI: InChI=1S/C24H22O3/c1-24(2)13-22(20-9-5-7-16-6-3-4-8-19(16)20)21-11-10-17(12-23(21)27-24)25-14-18-15-26-18/h3-13,18H,14-15H2,1-2H3
• InChI Key: DKLZLQNMYOSMGM-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=C(C2=C(O1)C=C(C=C2)OCC3CO3)C4=CC=CC5=CC=CC=C54)C

Description

2,2-Dimethyl-4-(naphthalen-1-yl)-7-[(oxiran-2-yl)methoxy]-2H-1-benzopyran is a useful research compound. Its molecular formula is C24H22O3 and its molecular weight is 358.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2,2-Dimethyl-4-(1-naphthyl)-2H-chromen-7-ol (7.92 g, 0.026 moles) and epichlorohydrin (28,5 ml) were dissolved in acetone (50 ml). Potassium carbonate (6.3 g), was added and the mixture refluxed for 6 hours, allowed to cool and filtered. The acetone was removed in vacuo and the residue dissolved in ether, washed with water and dried. Removal of solvent gave the title product as an orange oil (8.1 g, 86%) which was used in the next reaction without further purification.

Synthesis routes and methods II

Procedure details